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Compound of Interest

Compound Name: WAY-629450

Cat. No.: B15556046 Get Quote

In-Depth Technical Guide: WAY-629450
For Researchers, Scientists, and Drug Development Professionals

Core Compound Details
WAY-629450 is a synthetic compound identified by the CAS Number 851901-67-2. Its chemical

structure is characterized by a tricyclic acridinone core with three methyl group substitutions.

The systematic IUPAC name for this molecule is 3,3,9-Trimethyl-3,4-dihydroacridin-1(2H)-one.

Property Value

Molecular Formula C₁₆H₁₇NO

Molecular Weight 239.31 g/mol

CAS Number 851901-67-2

SMILES Notation
CC1=C2C(C=CC=C2)=NC3=C1C(C)

(C)CC(=O)C3

Appearance Solid

Synthesis Pathway
While a specific, detailed, and publicly available synthesis pathway for WAY-629450 is not

readily found in the examined scientific literature, the synthesis of the core 3,4-dihydroacridin-

1(2H)-one scaffold is generally achieved through a multi-step process. A plausible synthetic
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approach, based on established organic chemistry principles for similar acridinone derivatives,

is outlined below. This pathway is a hypothetical representation and would require experimental

validation for WAY-629450 specifically.

Hypothetical Synthesis Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/product/b15556046?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556046?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Starting Materials

Reaction Steps

Final Product2-Aminotoluene

Condensation

Dimedone

N-(o-tolyl)-3-hydroxy-5,5-dimethylcyclohex-2-en-1-one

Cyclization WAY-629450

WAY-629450

Target Identification
(e.g., Kinase Panel, GPCR Screen)

In Vitro Binding Assay
(e.g., TR-FRET, AlphaLISA)

Cell-Based Functional Assay
(e.g., Reporter Gene, Second Messenger)

Data Analysis
(IC50/EC50 Determination)

Hit Validation
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To cite this document: BenchChem. [WAY-629450 structure and synthesis pathway].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15556046#way-629450-structure-and-synthesis-
pathway]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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